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Compound of Interest

Compound Name: 3-Penten-2-one

Cat. No.: B6273040

Technical Support Center: 3-Penten-2-one

This guide provides essential safety information, handling procedures, and disposal guidelines
for 3-Penten-2-one. It is intended for researchers, scientists, and professionals in drug
development.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 3-Penten-2-one?

Al: 3-Penten-2-one is a flammable liquid and vapor.[1][2][3][4] It is harmful if it comes into
contact with the skin and may cause skin irritation.[5] It is also known to cause serious eye
irritation. Inhalation of its vapors may lead to respiratory irritation.

Q2: What personal protective equipment (PPE) is required when handling 3-Penten-2-one?

A2: When handling 3-Penten-2-one, it is crucial to wear appropriate personal protective
equipment. This includes chemical-impermeable gloves, protective clothing, and eye/face
protection. In situations with inadequate ventilation, respiratory protection is necessary.

Q3: What should | do in case of accidental skin or eye contact?

A3: In case of skin contact, immediately wash the affected area with plenty of water.
Contaminated clothing should be removed and washed before reuse. If skin irritation occurs,
seek medical attention. For eye contact, rinse cautiously with water for several minutes,
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removing contact lenses if present and easy to do, and continue rinsing. If eye irritation
persists, get medical advice.

Q4: How should | handle a spill of 3-Penten-2-one?

A4: For a spill, first ensure the area is well-ventilated and remove all sources of ignition. Use
non-sparking tools and explosion-proof equipment. Absorb the spill with an inert material and
collect it for disposal in a suitable, closed container. Prevent the spill from entering drains or
waterways.

Q5: What are the proper storage conditions for 3-Penten-2-one?

A5: Store 3-Penten-2-one in a tightly closed container in a dry, cool, and well-ventilated place.
Keep it away from heat, sparks, open flames, and other ignition sources. It is incompatible with
strong oxidizing agents, strong reducing agents, strong acids, and strong bases.

Q6: How do | properly dispose of 3-Penten-2-one waste?

A6: Disposal of 3-Penten-2-one must be in accordance with all applicable federal, state, and
local environmental regulations. The material should be collected in suitable, closed containers
and disposed of at an approved waste disposal plant.

Quantitative Data

Property Value Source
CAS Number 625-33-2

Molecular Formula C5H80

Molar Mass 84.12 g/mol

Appearance Colorless liquid

Odor Fruity, becoming pungent

Boiling Point 121-124 °C

Density 0.862 g/mL at 25 °C

Flash Point 28 °C
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Experimental Protocols
Standard Handling Protocol

» Preparation: Before handling, ensure you are in a well-ventilated area, preferably a chemical

fume hood. Have an emergency eyewash station and safety shower readily accessible.

Personal Protective Equipment (PPE): Don the required PPE, including safety goggles with
side shields or a face shield, chemical-resistant gloves (e.g., nitrile), and a lab coat.

Dispensing: When transferring 3-Penten-2-one, use grounded and bonded containers to
prevent static discharge. Use only non-sparking tools.

Heating: If heating is required, use a water bath or heating mantle. Avoid open flames.

Post-Handling: After handling, wash your hands thoroughly. Clean any contaminated
surfaces.

Spill Response Protocol

Evacuation and Ventilation: In case of a spill, evacuate non-essential personnel from the
area. Ensure the area is well-ventilated, and if the spill is large, work from upwind.

Control Ignition Sources: Eliminate all sources of ignition, such as flames, sparks, and hot
surfaces.

Containment: For small spills, absorb the liquid with an inert material like vermiculite or sand.
For larger spills, create a dike around the spill to prevent it from spreading.

Collection: Carefully collect the absorbed material using non-sparking tools and place it in a
labeled, sealed container for hazardous waste disposal.

Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.

Disposal Protocol

» Waste Collection: Collect all 3-Penten-2-one waste, including contaminated materials, in a

designated, properly labeled, and sealed container.
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» Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

chemical name "3-Penten-2-one".

» Storage: Store the waste container in a designated hazardous waste storage area, away
from incompatible materials.

» Disposal: Arrange for the disposal of the hazardous waste through your institution's
environmental health and safety office or a licensed hazardous waste disposal contractor. Do

not pour 3-Penten-2-one down the drain.

Visualizations
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Start: Handling 3-Penten-2-one

Wear Appropriate PPE:
- Safety Goggles
- Chemical-Resistant Gloves
- Lab Coat

Handle in a Well-Ventilated Area
(e.g., Fume Hood)

Spill Respoise

Evacuate and Ventilate Area

Remove Ignition Sources

Store Properly:
- Tightly Closed Container
- Cool, Dry, Well-Ventilated Area
- Away from Ignition Sources

Contain Spill with Inert Material

Collect Waste in Sealed Container Generate Waste

Dispose of Waste Correctly:
- Labeled, Sealed Container
- Follow Institutional Protocols

End

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 3-Penten-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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